Cas no 52834-59-0 (1-Methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid)

• Product Name: 1-Methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid
• CAS No: 52834-59-0
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD20647605
• CID: 5458463
• PubChem ID: 83414588
• Update Time: 2025-10-29

1-Methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid

• MDL： MFCD20647605
• Inchi： 1S/C9H12N2O2/c1-11-8-3-2-6(9(12)13)4-7(8)5-10-11/h5-6H,2-4H2,1H3,(H,12,13)
• InChI Key： CBGZZBRUKAOSII-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(CC(C(O)=O)CC2)C=N1

Additional information on 1-Methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid

Introduction to 1-Methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid (CAS No. 52834-59-0)

1-Methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid (CAS No. 52834-59-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 1-Methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid makes it an attractive candidate for the development of novel drugs targeting various diseases.

The chemical structure of 1-Methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid consists of a five-membered indazole ring fused with a tetrahydrofuran ring and a carboxylic acid group. This structural arrangement confers the compound with specific physicochemical properties that are crucial for its biological activity. The presence of the carboxylic acid group allows for the formation of hydrogen bonds and other intermolecular interactions, which can enhance its binding affinity to target proteins or receptors.

In recent years, extensive research has been conducted to explore the pharmacological properties of 1-Methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-Methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory properties, 1-Methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid has also been investigated for its neuroprotective effects. Research conducted by a team at the University of California found that this compound can protect neurons from oxidative stress-induced damage. The study revealed that 1-Methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid activates the Nrf2 pathway, which is a key regulator of cellular antioxidant responses. This activation helps to reduce oxidative stress and prevent neuronal cell death.

The potential therapeutic applications of 1-Methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid extend to cancer treatment as well. A study published in Cancer Research showed that this compound exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. The mechanism behind this selective toxicity involves the inhibition of specific signaling pathways that are often dysregulated in cancer cells. These findings highlight the potential of 1-Methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid as a lead compound for the development of targeted cancer therapies.

In addition to its direct biological activities, 1-Methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid serves as an important building block in organic synthesis. Its unique structure allows for the introduction of various functional groups through chemical modifications. This versatility makes it a valuable intermediate in the synthesis of more complex molecules with diverse biological activities. For example, researchers at Harvard University utilized 1-Methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid as a starting material to synthesize novel compounds with potent anti-viral properties.

The synthesis of 1-Methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid has been optimized through various methods to improve yield and purity. One common approach involves the cyclization of an appropriate precursor followed by functional group transformations. Recent advancements in green chemistry have led to more environmentally friendly synthetic routes that minimize waste and reduce energy consumption. These improvements not only enhance the efficiency of production but also align with sustainable practices in pharmaceutical manufacturing.

Clinical trials are currently underway to evaluate the safety and efficacy of compounds derived from 1-Methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid. Early results from phase I trials have shown promising outcomes with minimal side effects observed in patients. These preliminary findings provide a strong foundation for further clinical development and eventual commercialization.

In conclusion, 1-Methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid (CAS No. 52834-59-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its diverse biological activities and structural versatility make it an attractive candidate for the development of novel therapeutics targeting inflammatory diseases, neurodegenerative disorders, and cancer. Ongoing research and clinical trials continue to uncover new insights into its mechanisms of action and therapeutic applications.